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Compound of Interest

Compound Name: Tirasemtiv

Cat. No.: B1682385

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tirasemtiv (formerly CK-2017357) is a selective, fast skeletal muscle troponin activator. It
enhances muscle contractility by increasing the sensitivity of the troponin complex to calcium.
Tirasemtiv slows the rate of calcium release from the regulatory troponin complex in fast
skeletal muscle fibers, which amplifies the muscle's response to neuromuscular input and
increases force generation at sub-maximal nerve stimulation frequencies. This mechanism of
action makes it a valuable tool for studying skeletal muscle physiology and pathophysiology,
particularly in conditions characterized by muscle weakness or fatigue. This document provides
detailed application notes and protocols for the use of Tirasemtiv in preclinical research
settings.

Mechanism of Action

Tirasemtiv's primary mechanism involves binding to the fast skeletal muscle troponin C
(fsTnC) and stabilizing the Ca2*-bound state. This leads to a leftward shift in the force-calcium
relationship, meaning that less calcium is required to generate a given amount of force. The
increased calcium sensitivity results in greater force production at submaximal stimulation
frequencies, which are typical during voluntary muscle activation.
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Caption: Mechanism of action of Tirasemtiv in skeletal muscle.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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